(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)(7-methoxybenzofuran-2-yl)methanone

• IUPAC Name: [4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C22H20N4O4/c1-28-18-5-2-4-15-14-19(30-21(15)18)22(27)26-11-9-25(10-12-26)20-8-7-16(23-24-20)17-6-3-13-29-17/h2-8,13-14H,9-12H2,1H3
• InChI Key: GJMYAGGPACXCBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N3CCN(CC3)C4=NN=C(C=C4)C5=CC=CO5
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol
• CAS No.: 1207049-59-9

Description

(4-(6-(Furan-2-yl)pyridazin-3-yl)piperazin-1-yl)(7-methoxybenzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C22H20N4O4 and its molecular weight is 404.426. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Antipsychotic Potential and Serotonin Receptor Affinity : A study by Raviña et al. (2000) discussed the synthesis of conformationally restricted butyrophenones, including compounds with structural motifs related to the chemical . These compounds were evaluated for their affinity towards dopamine and serotonin receptors, indicating their potential as antipsychotic agents due to selective 5-HT(2A) receptor affinity (Raviña et al., 2000).

• Novel Synthetic Routes : Koza et al. (2013) reported on the facile synthesis of novel 7-aminofuro and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, demonstrating innovative approaches to creating derivatives that may share structural or functional properties with the target compound (Koza et al., 2013).

• Antimicrobial Activities : Patel et al. (2011) explored the synthesis of new pyridine derivatives, including structures that resonate with the core chemical structure , and tested their in vitro antimicrobial activities. This research underscores the potential of such compounds in developing new antimicrobial agents (Patel et al., 2011).

Chemical Properties and Applications

• Corrosion Inhibition : Research by Singaravelu et al. (2022) investigated the corrosion inhibition efficacy of organic inhibitors, including compounds with similar structures, on mild steel in an acidic medium. The study highlights the potential application of such compounds in protecting materials from corrosion (Singaravelu et al., 2022).

• Vasorelaxant and Antiplatelet Activities : A study by Costas et al. (2010) synthesized new pyridazinone derivatives, showing vasorelaxant and antiplatelet activities. This points to the cardiovascular implications of research into structurally similar compounds (Costas et al., 2010).